Cas no 66134-67-6 (2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate)

2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate is a reactive ester derivative of 4-fluorobenzoic acid, commonly employed as an acylating agent in organic synthesis and peptide coupling reactions. Its key advantages include high reactivity due to the N-hydroxysuccinimide (NHS) ester group, facilitating efficient amide bond formation under mild conditions. The presence of the fluorine substituent enhances its utility in introducing fluorinated aromatic moieties into target molecules, which is valuable in pharmaceutical and agrochemical applications. The compound exhibits good stability under anhydrous conditions, ensuring reliable handling and storage. Its well-defined reactivity profile makes it a preferred choice for selective modifications in complex molecular architectures.

2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate structure

66134-67-6 structure

Product Name:2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate

CAS No:66134-67-6

MF:C₁₁H₈FNO₄

MW:237.183926582336

MDL:MFCD00587232

CID:396789

PubChem ID:10014374

Update Time:2025-06-07

2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- 2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate
- (2,5-dioxopyrrolidin-1-yl) 4-fluorobenzoate
- 2,5-Pyrrolidinedione, 1-[(4-fluorobenzoyl)oxy]-
- SUCCINIMIDO P-FLUOROBENZOATE
- 2,5-dioxoazolidinyl 4-fluorobenzoate
- 4-fluorobenzoic acid N-hydroxysuccinimide ester
- N-hydroxysuccinimidyl-4-fluorobenzoate
- N-Ssuccinimidyl-4-fluorobenzoate
- N-succinimidyl 4-fluorobenzoate
- 2,5-Pyrrolidinedione, 1-((4-fluorobenzoyl)oxy)-
- SCHEMBL159204
- A1-06634
- Benzoic acid, 4-fluoro-, 2,5-dioxo-1-pyrrolidinyl ester
- MFCD00587232
- UNII-EGN7SEN5K6
- DTXSID00434200
- 66134-67-6
- 2,5-Dioxopyrrolidin-1-yl4-fluorobenzoate
- 1-{[(4-fluorophenyl)carbonyl]oxy}pyrrolidine-2,5-dione
- AKOS016005560
- EiM08-39403
- succinimidyl 4-fluorobenzoate
- 2,5-dioxo-pyrrolidinyl 4-fluorobenzoate
- EGN7SEN5K6
- Oprea1_081631
- S0985
- AS-10019
- LSSQMISUDUUZCC-UHFFFAOYSA-N
- 2,5-Dioxo-1-pyrrolidinyl 4-Fluorobenzoate
- CS-0157527
- SFB > 95 %
- SY317077
- Oprea1_237620
- D94815
- STL185773
- MDL： MFCD00587232
- Inchi： 1S/C11H8FNO4/c12-8-3-1-7(2-4-8)11(16)17-13-9(14)5-6-10(13)15/h1-4H,5-6H2
- InChI Key： LSSQMISUDUUZCC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(=O)ON1C(CCC1=O)=O

Computed Properties

Exact Mass: 237.04400
Monoisotopic Mass: 237.04373590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 63.7Å²

Experimental Properties

Color/Form: NA
Density: 1.462
Melting Point: Not available
Boiling Point: 354.873°C at 760 mmHg
Flash Point: 168.422°C
Refractive Index: 1.579
PSA: 63.68000
LogP: 0.98440

2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM153510-1g	2,5-dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	1g	$430	2021-08-05
Alichem	A109006179-1g	2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	1g	$394.32	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53915-1g	2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	1g	¥215.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53915-250mg	2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	250mg	¥56.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53915-5g	2,5-Dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	5g	￥2835.0	2022-04-26
abcr	AB381926-1 g	1-{[(4-Fluorophenyl)carbonyl]oxy}pyrrolidine-2,5-dione, 98%; .	66134-67-6	98%	1g	€207.50	2023-04-25
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	S0985-1G	N-Succinimidyl 4-Fluorobenzoate	66134-67-6	>98.0%(HPLC)(N)	1g	¥915.00	2024-04-16
Chemenu	CM153510-1g	2,5-dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	1g	$***	2023-05-29
Chemenu	CM153510-5g	2,5-dioxopyrrolidin-1-yl 4-fluorobenzoate	66134-67-6	95%	5g	$***	2023-05-29
abcr	AB381926-5 g	1-{[(4-Fluorophenyl)carbonyl]oxy}pyrrolidine-2,5-dione, 98%; .	66134-67-6	98%	5g	€649.90	2023-04-25